Cas no 1119442-06-6 (5-Cyano-4,5-dihydro-3-isoxazolecarboxamide)

• Product Name: 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide
• CAS No: 1119442-06-6
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 5705253
• PubChem ID: 42647371
• Update Time: 2025-10-23

5-Cyano-4,5-dihydro-3-isoxazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1119442-06-6
• AKOS005606757
• STK695513
• DTSRKLQAXDCKQU-UHFFFAOYSA-N
• 5-cyano-4,5-dihydro-1,2-oxazole-3-carboxamide
• CS-0260291
• 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide
• EN300-748843
• MFCD11983373
• 3-Isoxazolecarboxamide, 5-cyano-4,5-dihydro-

• Inchi： 1S/C5H5N3O2/c6-2-3-1-4(5(7)9)8-10-3/h3H,1H2,(H2,7,9)
• InChI Key： DTSRKLQAXDCKQU-UHFFFAOYSA-N
• SMILES： O1C(C#N)CC(C(N)=O)=N1

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide

Introduction to 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide (CAS No. 1119442-06-6)

5-Cyano-4,5-dihydro-3-isoxazolecarboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1119442-06-6, belongs to the isoxazole class of molecules, which are known for their broad spectrum of biological interactions. The presence of a cyano group and an amide functionality in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide consists of a five-membered ring containing an oxygen atom, a nitrogen atom, and a cyano-substituted carbon, with an amide group attached to the third carbon of the ring. This configuration allows for multiple sites of interaction with biological targets, including enzymes and receptors. The compound's ability to engage with these targets makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, isoxazole derivatives have shown promise in treating a variety of diseases, including inflammatory disorders, infectious diseases, and cancer. The amide group in 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide not only contributes to its solubility but also allows for modifications that can enhance its bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its interactions with various biological pathways, particularly those involved in inflammation and cell proliferation. Preliminary studies suggest that 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide may inhibit the activity of certain enzymes implicated in these pathways, making it a candidate for further development into a therapeutic agent.

The synthesis of 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group and the amide functionality necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These insights can guide the design of analogs with improved efficacy and reduced toxicity. Additionally, virtual screening methods have been employed to identify potential binding sites on target proteins, further refining the development process.

The potential applications of 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility has attracted interest from chemical manufacturers who are exploring ways to incorporate this compound into their product portfolios.

In conclusion, 5-Cyano-4,5-dihydro-3-isoxazolecarboxamide (CAS No. 1119442-06-6) represents a significant advancement in medicinal chemistry. Its structural features and potential biological activities position it as a valuable asset in the search for new therapeutics. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic studies and industrial applications.